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Compound of Interest

1-Hexyl-2,3-dimethylimidazolium
lodide

Cat. No.: B1523560

Compound Name:

1-Hexyl-2,3-dimethylimidazolium iodide, identified by CAS number 288627-94-1, is a
prominent member of the imidazolium-based ionic liquids (ILs). These materials, often defined
as salts with melting points below 100°C, have emerged as a pivotal class of compounds in
modern chemistry. Characterized by their negligible vapor pressure, high thermal stability, and
tunable physicochemical properties, ILs like 1-Hexyl-2,3-dimethylimidazolium iodide are at
the forefront of green chemistry initiatives, offering sustainable alternatives to volatile organic
compounds (VOCs).[1]

This guide, intended for researchers, scientists, and drug development professionals, provides
a comprehensive overview of 1-Hexyl-2,3-dimethylimidazolium iodide. We will delve into its
core physicochemical properties, outline a standard synthetic methodology, explore its key
applications with mechanistic insights, and provide essential safety and handling protocols. The
narrative is designed to blend technical accuracy with the practical insights of a senior
application scientist, explaining the causality behind its utility in various fields, from renewable
energy to biotechnology.

Part 1: Physicochemical and Structural
Characteristics

The unique properties of 1-Hexyl-2,3-dimethylimidazolium iodide stem directly from its
molecular architecture. The structure consists of an imidazolium cation and an iodide anion.
The cation features a five-membered heterocyclic ring with two nitrogen atoms, which is
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substituted with a methyl group at the C2 position, and methyl and hexyl groups at the N1 and
N3 positions, respectively. This specific arrangement of alkyl chains and the presence of the
C2-methyl group significantly influence its physical state, thermal stability, and performance in
applications compared to its more common C2-unsubstituted analogue, 1-hexyl-3-
methylimidazolium iodide.
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Caption: Molecular structure of 1-Hexyl-2,3-dimethylimidazolium lodide.
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Core Properties Summary

The following table summarizes the key physicochemical properties of 1-Hexyl-2,3-
dimethylimidazolium iodide, compiled from various supplier and safety datasheets.

Property Value References
CAS Number 288627-94-1 [11[2]1[3][41[5]
Molecular Formula C11H21IN2 [L1[31[41[5]16]
Molecular Weight 308.21 g/mol [1][4]5][6]

White to yellow/orange
Appearance _ [L1[31[4]1[5]
crystalline powder

Purity 298.0% (HPLC) [11[2][3][4]1[5]
Physical State (20°C) Solid [31141[5]
Melting Point No data available [3]

Solubility No data available [315]

N Room temperature, cool, dark,
Storage Conditions ) [31[41[6]
under inert gas

o Hygroscopic, excellent thermal
Key Characteristics N [11[3114]
stability

Structural Insights and Causality

o Impact of C2-Methylation: The methyl group at the C2 position of the imidazolium ring is a
critical feature. In applications like solid-state electrolytes, this substitution can disrupt crystal
packing and alter the melting point. For instance, in dye-sensitized solar cells, the use of 1-
alkyl-2,3-dimethylimidazolium iodides was specifically chosen to help ensure the final
electrolyte product remained solid.[7]

o Thermal Stability: The compound is noted for its excellent thermal stability and low volatility,
which are hallmark properties of ionic liquids.[1] While specific decomposition temperature
data for this exact compound is scarce, studies on analogous 1-alkyl-2,3-
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dimethylimidazolium nitrate salts have shown that thermal stability tends to decrease as the
length of the N-alkyl chain increases.[8] This suggests that while the hexyl chain provides
desirable lipophilicity, longer chains could potentially compromise thermal stability, making
the hexyl group a balanced choice for many applications.

Part 2: Synthesis and Purification Workflow

The synthesis of 1-Hexyl-2,3-dimethylimidazolium iodide follows a standard and robust
chemical pathway for producing imidazolium salts: the quaternization of an amine. This
reaction involves the alkylation of a tertiary nitrogen atom in the 1,2-dimethylimidazole starting
material with an alkyl halide, in this case, 1-iodohexane.

Reactants
1,2-Dimethylimidazole Process Purification
T~

s e Lo Wash with Non-Polar Solvent Dry under Vacuum
(e.g., Ethyl Acetate, Hexane) 7

(Solvent, e.g., Acetonitrile) Crude Product

Stir at elevated temperature

1-lodohexane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-Hexyl-2,3-dimethylimidazolium lodide.

Detailed Experimental Protocol: Synthesis

This protocol describes a representative lab-scale synthesis. The causality for each step is
explained to provide a deeper understanding of the process.

o Reactant Preparation:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
1,2-dimethylimidazole (1.0 eq.) in a suitable solvent like acetonitrile or toluene.

o Causality: Acetonitrile is a common choice as it is a polar aprotic solvent that can dissolve
the imidazolium salt as it forms, facilitating a homogenous reaction. The reaction can also
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be run neat (without solvent), but using a solvent helps control the reaction temperature
and viscosity.

» Alkylation Reaction:

o Add 1-iodohexane (1.0-1.1 eq.) to the flask. A slight excess of the alkylating agent can
help drive the reaction to completion.

o Heat the mixture to reflux (or an appropriate temperature, e.g., 60-80°C) and stir
vigorously for 12-24 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or *H NMR by
observing the disappearance of the starting material.

o Causality: Heating provides the necessary activation energy for the Sn2 reaction between
the nucleophilic N3 of the imidazole and the electrophilic primary carbon of 1-iodohexane.
The iodide is an excellent leaving group, making the reaction efficient.

¢ |solation of Crude Product:

o After the reaction is complete, cool the mixture to room temperature. If a solvent was
used, remove it under reduced pressure using a rotary evaporator.

o The resulting product will likely be a viscous oil or a solid.

o Causality: Removing the solvent concentrates the product, preparing it for the purification
stage.

Protocol: Purification

e Washing:

o Add a non-polar solvent such as ethyl acetate or diethyl ether to the crude product and stir
or sonicate vigorously. The ionic liquid product is immiscible in these solvents, while
unreacted non-polar starting materials (like 1-iodohexane) and non-ionic impurities will
dissolve.

o Decant the solvent. Repeat this washing step 2-3 times.
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o Causality: This liquid-liquid extraction or solid-liquid washing is a critical step to remove
organic-soluble impurities, significantly increasing the purity of the final ionic liquid.

e Drying:

o Place the washed product in a vacuum oven at a moderate temperature (e.g., 50-70°C) for
several hours until a constant weight is achieved.

o Causality: This step removes any residual washing solvent and water. As the compound is
hygroscopic, thorough drying is essential for many applications, especially in
electrochemistry where water content must be minimized.[3][4]

Part 3: Core Applications and Mechanistic Insights

1-Hexyl-2,3-dimethylimidazolium iodide is a versatile compound utilized across several
scientific domains. Its utility is primarily driven by its ionic conductivity, thermal stability, and
unique solvent properties.[1]

Electrolytes in Dye-Sensitized Solar Cells (DSSCs)

One of the most well-documented applications is in the electrolyte for DSSCs.[9] In a DSSC,
the electrolyte is responsible for regenerating the photo-oxidized dye and transporting charge
between the photoanode and the counter electrode. The standard redox mediator for this
process is the iodide/triiodide (1-/13~) couple.[10]
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Caption: Electron and charge transfer cycle in a Dye-Sensitized Solar Cell (DSSC).
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* Role and Mechanism: 1-Hexyl-2,3-dimethylimidazolium iodide serves as the source of
iodide ions for the redox couple. When used in a solid polymer electrolyte, it enhances ionic
conductivity.[9] The process is as follows:

o Light excites the dye molecule, which injects an electron into the semiconductor (e.qg.,
TiO2) conduction band.

o The electron travels through the external circuit to the counter electrode.

o The oxidized dye is regenerated by accepting an electron from an iodide ion (I7), forming
triiodide (I37).

o At the counter electrode, triiodide is reduced back to iodide by the returning electrons,

completing the circuit.

» Performance Enhancement: The presence of imidazolium-based ILs in the electrolyte can
increase the open-circuit voltage (Voc) of the solar cell. A solid polymer electrolyte containing
20% (wt) of the related 1-hexyl-3-methylimidazolium iodide showed the highest ionic
conductivity of 1.83x1073 S/cm, leading to a DSSC with a 3.42% energy conversion
efficiency.[9]

Protocol: Preparation of a Solid Polymer Electrolyte for
DSSCs

This protocol is adapted from methodologies described for similar systems.[9]

o Host Polymer Dissolution: Dissolve a biopolymer like rice starch in a suitable solvent system
with heating and stirring until a homogenous solution is obtained.

o Salt Addition: Add a primary iodide salt (e.g., Nal) to the polymer solution and continue
stirring until it is fully dissolved. Causality: The salt provides the initial charge carriers.

e lonic Liquid Doping: Add a measured weight percentage of 1-Hexyl-2,3-
dimethylimidazolium iodide to the mixture. Causality: The IL acts as a plasticizer and
significantly increases the ionic conductivity of the polymer matrix.
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e Casting and Drying: Pour the final solution into a petri dish and allow the solvent to
evaporate slowly at room temperature. Further dry the resulting film in a desiccator.
Causality: This solution casting technique creates a free-standing, flexible solid electrolyte
film.

Other Key Applications

e Supercapacitors (EDLCs): Similar to its role in DSSCs, the compound is used as a dopant in
solid biopolymer electrolytes for electrochemical double-layer capacitors.[11] Its function is to
increase the ionic conductivity of the electrolyte, which is crucial for the rapid charge and
discharge cycles characteristic of supercapacitors.

o Green Chemistry and Catalysis: Due to its low volatility and high thermal stability, it serves as
a reusable and environmentally benign solvent for organic reactions.[1] Its ionic nature can
also enhance the solubility of reactants and stabilize catalytic species, sometimes leading to
improved reaction rates and selectivities.

» Biotechnology and Separations: The unique solvating properties of this IL are exploited in the
extraction and purification of biomolecules and in liquid-liquid extraction processes for
separating valuable compounds.[1]

Part 4: Safety, Handling, and Disposal

As a laboratory chemical, 1-Hexyl-2,3-dimethylimidazolium iodide requires careful handling
to minimize risk. The information below is synthesized from multiple safety data sheets (SDS).

GHS Hazard and Precautionary Information

Precautionary

Hazard Class GHS Statement References
Codes
) o H315: Causes skin P264, P280,
Skin Irritation o [31[41[5]
irritation P302+P352
o H319: Causes serious  P280,
Eye Irritation [3B1[41[5]

eye irritation P305+P351+P338

) o H335: May cause
Respiratory Irritation ) o P261, P271 [12]
respiratory irritation
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Handling and Storage Protocol

o Personal Protective Equipment (PPE): Always wear protective gloves (e.g., nitrile), safety
glasses with side shields or goggles, and a lab coat.[3][5]

o Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[3][13]

o Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Prevent dust dispersion.[3][5]

o Storage: Keep the container tightly closed and store in a cool, dark, and dry place.[3][4] The
compound is hygroscopic; therefore, it is recommended to store it under an inert atmosphere
(e.g., nitrogen or argon) to prevent moisture absorption.[3][4]

e Incompatibilities: Store away from strong oxidizing agents.[3]

Disposal

Disposal must be conducted in accordance with all federal, state, and local environmental
regulations.[5] A recommended method is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[3] Do not
allow the substance to enter drains or the environment.

Conclusion

1-Hexyl-2,3-dimethylimidazolium iodide stands out as a highly functional and versatile ionic
liquid. Its tailored molecular structure imparts a valuable combination of thermal stability, ionic
conductivity, and unique solvation properties. These characteristics have established its role as
a key enabling material in next-generation energy devices like dye-sensitized solar cells and
supercapacitors. Furthermore, its application as a green solvent underscores its importance in
the broader shift towards sustainable chemical processes. For researchers in materials
science, electrochemistry, and organic synthesis, this compound offers a powerful tool for
innovation, though its proper handling and storage are paramount to ensuring both
experimental integrity and laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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